Cas no 13142-64-8 (N-(3-Chloro-4-methylphenyl)urea)

• Product Name: N-(3-Chloro-4-methylphenyl)urea
• CAS No: 13142-64-8
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 898627
• Update Time: 2026-04-29

N-(3-Chloro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)urea
• 3-(3-chloro-4-methyl)phenylurea
• 3-chloro-4-methylphenylurea
• AC1L19NI
• AC1Q2MI7
• CTK4B7275
• N-(3-chloro-4-methylphenyl)urea
• NSC211456
• SureCN3183964
• N-(3-Chloro-4-methylphenyl)urea

Computed Properties

• Exact Mass: 184.04047
• Monoisotopic Mass: 184.040341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.338
• Boiling Point: 284.4°C at 760 mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.631
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-Chloro-4-methylphenyl)urea

Professional Introduction to N-(3-Chloro-4-methylphenyl)urea (CAS No. 13142-64-8)

N-(3-Chloro-4-methylphenyl)urea, identified by its Chemical Abstracts Service (CAS) number 13142-64-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound, characterized by its chloro and methyl substituents on a phenyl ring coupled with a urea functional group, has garnered attention due to its versatile applications and potential in developing novel chemical entities.

The structural uniqueness of N-(3-Chloro-4-methylphenyl)urea lies in its aromatic core, which is modified by electron-withdrawing and electron-donating groups. The presence of the chloro group at the 3-position and the methyl group at the 4-position enhances its reactivity and interaction with biological targets. This configuration makes it a valuable intermediate in synthesizing various derivatives that exhibit pharmacological activity.

In recent years, N-(3-Chloro-4-methylphenyl)urea has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological disorders. The urea moiety, known for its ability to form hydrogen bonds, contributes to the compound's binding affinity to specific protein receptors. This feature has been leveraged in designing molecules that modulate neurotransmitter activity.

One of the most compelling aspects of N-(3-Chloro-4-methylphenyl)urea is its utility in developing agrochemicals. Its structural framework allows for the creation of compounds that exhibit herbicidal and pesticidal properties. The chloro and methyl groups enhance its lipophilicity, enabling better absorption and translocation within plant tissues. This has led to the exploration of novel formulations that offer improved efficacy and environmental sustainability.

The chemical reactivity of N-(3-Chloro-4-methylphenyl)urea also makes it a fascinating subject for synthetic organic chemistry. The compound can undergo various transformations, including nucleophilic substitution, condensation reactions, and cyclization processes, leading to a diverse array of derivatives. These derivatives can be further functionalized to target specific biological pathways, making them promising candidates for drug development.

Recent advancements in computational chemistry have further illuminated the potential of N-(3-Chloro-4-methylphenyl)urea. Molecular modeling studies have demonstrated its interaction with enzymes and receptors at an atomic level, providing insights into its mechanism of action. These studies have been instrumental in optimizing synthetic routes and predicting the pharmacokinetic properties of derived compounds.

The agrochemical applications of N-(3-Chloro-4-methylphenyl)urea have also seen significant progress. Field trials have shown promising results in controlling weed growth and protecting crops from pests. The compound's ability to disrupt essential metabolic pathways in plants while maintaining low toxicity to non-target organisms makes it an attractive option for sustainable agriculture.

In conclusion, N-(3-Chloro-4-methylphenyl)urea (CAS No. 13142-64-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of bioactive molecules with potential therapeutic value, while also serving as a key intermediate in developing environmentally friendly agricultural solutions. Continued research into this compound promises to yield further insights into its applications and potential benefits.